Cas no 1915-69-1 (Fissinolid)

Fissinolid structure
Fissinolid structure
Product name:Fissinolid
CAS No:1915-69-1
MF:C29H36O8
MW:512.591349601746
CID:2030579
PubChem ID:6451333

Fissinolid Chemical and Physical Properties

Names and Identifiers

    • Fissinolid
    • Fissinolide
    • 11046-11-0
    • methyl 2-[(2S,5R,6R,13S,14R,16S)-14-acetyloxy-6-(uran-3-yl)-1,5,15,15-tetramethyl-8,17-dioxo-7-oxatetracyclo[11.3.1.02,11.05,10]heptadec-10-en-16-yl]acetate
    • 7,11-Methano-2H-cycloocta(f)(2)benzopyran-8-acetic acid, 10-(acetyloxy)-4-(3-furanyl)-1,4,4a,5,6,6a,7,8,9,10,11,12-dodecahydro-4a,7,9,9-tetramethyl-2,13-dioxo-, methyl ester, (4alpha,4aalpha,6aalpha,7alpha,8alpha,10beta,11alpha)-
    • Methyl [10-(acetyloxy)-4-(furan-3-yl)-4a,7,9,9-tetramethyl-2,13-dioxo-1,4,4a,5,6,6a,7,8,9,10,11,12-dodecahydro-2H-7,11-methanocycloocta[3,4]benzo[1,2-c]pyran-8-yl]acetate
    • (-)-Fissinolide
    • Methyl 10-(acetyloxy)-4-(3-furanyl)-1,4,4a,5,6,6a,7,8,9,10,11,12-dodecahydro-4a,7,9,9-tetramethyl-2,13-dioxo-7,11-methano-2H-cycloocta(f)(2)benzopyran-8-acetate (4alpha,4aalpha,6aalpha,7alpha,8alpha,10beta,11alpha)-
    • CHEBI:168378
    • methyl 2-[(2S,5R,6R,13S,14R,16S)-14-acetyloxy-6-(furan-3-yl)-1,5,15,15-tetramethyl-8,17-dioxo-7-oxatetracyclo[11.3.1.02,11.05,10]heptadec-10-en-16-yl]acetate
    • 1915-69-1
    • DTXSID50911692
    • Inchi: InChI=1S/C29H36O8/c1-15(30)36-26-18-11-17-19(29(5,24(18)33)21(27(26,2)3)13-22(31)34-6)7-9-28(4)20(17)12-23(32)37-25(28)16-8-10-35-14-16/h8,10,14,18-19,21,25-26H,7,9,11-13H2,1-6H3/t18-,19+,21+,25+,26-,28-,29?/m1/s1
    • InChI Key: YOTCKRFNSMJTGD-ZFZOQYKTSA-N
    • SMILES: CC(=O)OC1C2CC3=C4CC(=O)OC(C4(CCC3C(C2=O)(C(C1(C)C)CC(=O)OC)C)C)C5=COC=C5

Computed Properties

  • Exact Mass: 512.24101810g/mol
  • Monoisotopic Mass: 512.24101810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 109Ų

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